Cas no 936129-94-1 (2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid)
936129-94-1 structure
Product Name:2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
CAS No:936129-94-1
MF:C13H10FNO2S
MW:263.287405490875
CID:2151396
Update Time:2023-08-05
2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
- 2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid
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- Inchi: 1S/C13H10FNO2S/c14-9-5-3-7(4-6-9)11-10(13(16)17)15-12(18-11)8-1-2-8/h3-6,8H,1-2H2,(H,16,17)
- InChI Key: KKAGLBKKRQQAKU-UHFFFAOYSA-N
- SMILES: S1C(C2C=CC(=CC=2)F)=C(C(=O)O)N=C1C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 329
- Topological Polar Surface Area: 78.4
2-Cyclopropyl-5-(4-fluorophenyl)thiazole-4-carboxylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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